Cas no 36749-13-0 (3-ethoxypentane)

• Product Name: 3-ethoxypentane
• CAS No: 36749-13-0
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 1479754
• PubChem ID: 37521
• Update Time: 2025-04-21

3-ethoxypentane Chemical and Physical Properties

Names and Identifiers

• 3-ethoxypentane
• Pentane, 3-ethoxy-
• 36749-13-0
• 3-Ethoxypentane #
• SCHEMBL127172
• BMAINLNHNVARHJ-UHFFFAOYSA-N
• DTXSID90190207
• DB-262293

• Inchi： 1S/C7H16O/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
• InChI Key： BMAINLNHNVARHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC)CC

Computed Properties

• Exact Mass: 116.12018
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 39.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.3

Experimental Properties

• Density: 0.7684 (estimate)
• Melting Point: -95.35°C (estimate)
• Boiling Point: 117.3°C (estimate)
• Flash Point: 9°C
• Refractive Index: 1.3897 (estimate)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers